Cas no 1708274-88-7 ((5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine)
(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine
-
- Inchi: 1S/C13H16N4O/c1-18-10-6-4-8(5-7-10)11(14)13-15-12(16-17-13)9-2-3-9/h4-7,9,11H,2-3,14H2,1H3,(H,15,16,17)
- InChI Key: JOOJMUCGKFJAGZ-UHFFFAOYSA-N
- SMILES: C(C1N=C(C2CC2)NN=1)(C1=CC=C(OC)C=C1)N
(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509894-1g |
(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)(4-methoxyphenyl)methanamine |
1708274-88-7 | 97% | 1g |
$539 | 2022-09-29 | |
| Ambeed | A609070-1g |
(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)(4-methoxyphenyl)methanamine |
1708274-88-7 | 97% | 1g |
$550.0 | 2024-04-23 |
(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine
Introduction to (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine (CAS No. 1708274-88-7)
(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine (CAS No. 1708274-88-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
The chemical structure of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine is notable for its combination of a cyclopropyl group and a methoxyphenyl moiety linked to a 1H-1,2,4-triazole ring. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the methoxyphenyl moiety enhances its solubility and receptor binding affinity. The 1H-1,2,4-triazole ring is a versatile scaffold known for its bioisosteric properties and ability to form hydrogen bonds with biological targets.
The synthesis of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine typically involves several steps. One common approach is the coupling of a 5-cyclopropyl-1H-1,2,4-triazole derivative with a 4-methoxybenzaldehyde followed by reductive amination. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.
In terms of biological activities, (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine has demonstrated significant potential as an inhibitor of various enzymes and receptors. Studies have shown that it exhibits potent inhibitory activity against specific kinases involved in cancer progression and inflammatory responses. Additionally, the compound has been evaluated for its antiviral properties against several RNA viruses, including influenza and coronaviruses. These findings suggest that (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine could be a valuable lead compound for the development of novel therapeutic agents.
Recent research has also focused on the pharmacokinetic and pharmacodynamic properties of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are crucial factors for its potential use as an oral medication. Furthermore, toxicological assessments have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.
The therapeutic potential of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine
Clinical trials are currently underway to evaluate the safety and efficacy of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine
In conclusion, (5-cyclopropyl-1H-1,2,4-triazol-3-y)-l(4-methoxypheny)-lmethanamine (CAS No. 1708274-88-7) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and inflammatory diseases. Ongoing research continues to uncover new aspects of this compound's potential therapeutic applications.
1708274-88-7 ((5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)